Cas no 128372-89-4 (tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate)

tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate structure
128372-89-4 structure
Product Name:tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate
CAS No:128372-89-4
Molecular Formula:C10H15NO3
Molecular Weight:197.2310
MDL:MFCD17169880
CID:1036652
PubChem ID:66598173

tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate Properties

Names and Identifiers

    • tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)-carboxylate
    • NULL
    • tert-butyl 6-oxo-2,3-dihydropyridine-1-carboxylate
    • tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)
    • tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate
    • VOVJZEJLJABSJY-UHFFFAOYSA-N
    • RL01381
    • AX8164581
    • tert-Butyl 6-oxo-3,6-dihydropyridine-1(2H)-carboxylate
    • 6-oxo-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
    • EN300-209239
    • J-524457
    • AKOS016015061
    • t-butyl-5,6-dihydro-2-oxopyridine-1(2h)-carbox ylate
    • SCHEMBL102885
    • tert-Butyl2-oxo-5,6-dihydropyridine-1(2H)-carboxylate
    • 1-Boc-6-oxo-1,2,3,6-tetrahydropyridine
    • MFCD17169880
    • 1-Boc-5,6-dihydropyridin-2(1H)-one
    • 1(2H)-Pyridinecarboxylic acid, 5,6-dihydro-2-oxo-, 1,1-dimethylethyl ester
    • DB-062639
    • SY323653
    • AC-30518
    • A850611
    • 128372-89-4
    • TERT-BUTYL 2-OXO-5,6-DIHYDROPYRIDINE-1-CARBOXYLATE
    • CS-0187670
    • DTXSID10735412
    • Y13525
    • MDL: MFCD17169880
    • InChIKey: VOVJZEJLJABSJY-UHFFFAOYSA-N
    • Inchi: 1S/C10H15NO3/c1-10(2,3)14-9(13)11-7-5-4-6-8(11)12/h4,6H,5,7H2,1-3H3
    • SMILES: O(C(N1C(C([H])=C([H])C([H])([H])C1([H])[H])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 197.10525
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 197.10519334g/mol
  • Heavy Atom Count: 14
  • Complexity: 276
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.6

Experimental Properties

  • PSA: 46.61

tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AA43887-100mg
tert-Butyl 2-oxo-5,6-dihydropyridine-1(2h)-carboxylate
128372-89-4 95%
100mg
$66.00 2024-04-20
Aaron
AR000YPN-100mg
1(2H)-Pyridinecarboxylic acid, 5,6-dihydro-2-oxo-, 1,1-dimethylethyl ester
128372-89-4 95%
100mg
$52.00 2025-02-10
abcr
AB538891-1 g
tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)-carboxylate, 95%; .
128372-89-4 95%
1g
€383.00 2023-04-14
Alichem
A029188272-5g
tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)-carboxylate
128372-89-4 95%
5g
$2,211.00 2022-04-03
Ambeed
A242379-100mg
tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)-carboxylate
128372-89-4 95%
100mg
$97.0
Apollo Scientific
OR62190-1g
tert-Butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate
128372-89-4 97%
1g
£297.00 2025-02-20
Chemenu
CM170273-1g
tert-butyl 6-oxo-3,6-dihydropyridine-1(2H)-carboxylate
128372-89-4 95%
1g
$524 2021-08-05
Enamine
EN300-209239-0.05g
tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate
128372-89-4 95%
0.05g
$81.0 2023-09-16
eNovation Chemicals LLC
D632736-1G
tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate
128372-89-4 97%
1G
$225 2022-09-04
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB10091-1g
Tert-butyl 6-oxo-2,3-dihydropyridine-1-carboxylate
128372-89-4 95%
1g
$600 2023-09-07

tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate Suppliers

Nantong MYBio-pharm. Co., Ltd.
Audited Supplier Audited Supplier
(CAS:128372-89-4)
MR./MRS.:SONG JING LI
Phone:18662920231
Email:sales@ntminyanmedical.com
Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:128372-89-4)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:128372-89-4)tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate
A850611
Purity:99%/99%
Quantity:1g/5g
Price($):180.0/630.0
atkchemica
(CAS:128372-89-4)tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate
CL13381
Purity:95%+
Quantity:1g/5g/10g/100g
Price($):discuss personally